Cas no 1396784-94-3 (1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}ethan-1-one)

• Product Name: 1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}ethan-1-one
• CAS No: 1396784-94-3
• MF: C₁₀H₁₂F₃N₃O₂
• MW: 263.21639251709
• CID: 6563991
• Update Time: 2025-10-31

1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}ethan-1-one
• Ethanone, 1-[4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]-1-piperidinyl]-

• Inchi： 1S/C10H12F3N3O2/c1-6(17)16-4-2-7(3-5-16)8-14-15-9(18-8)10(11,12)13/h7H,2-5H2,1H3
• InChI Key： XZYJWPGREIENHD-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCC(C2=NN=C(C(F)(F)F)O2)CC1)C

Experimental Properties

• Density: 1.344±0.06 g/cm3(Predicted)
• Boiling Point: 344.4±52.0 °C(Predicted)
• pka: -1.88±0.40(Predicted)

Additional information on 1-{4-5-(trifluoromethyl)-1,3,4-oxadiazol-2-ylpiperidin-1-yl}ethan-1-one

1-{4-[5-(Trifluoromethyl)-1,3,4-Oxadiazol-2-yl]piperidin-1-yl}ethan-1-one: A Comprehensive Overview

The compound with CAS No. 1396784-94-3, known as 1-{4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structure, which includes a piperidine ring fused with an oxadiazole moiety and a trifluoromethyl group. The presence of these functional groups endows the molecule with intriguing chemical properties and potential applications.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery. The oxadiazole ring, a five-membered heterocycle containing two nitrogen atoms and one oxygen atom, is known for its ability to participate in hydrogen bonding and π-interactions. These properties make oxadiazole derivatives valuable in designing bioactive molecules. In the case of 1-{4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one, the oxadiazole moiety is further substituted with a trifluoromethyl group at the 5-position. This substitution enhances the electronic properties of the molecule, making it more electron-deficient and potentially more reactive in certain chemical environments.

The piperidine ring in this compound plays a crucial role in its conformational flexibility and biological activity. Piperidine derivatives are widely used in pharmaceuticals due to their ability to adopt various conformations that can interact with biological targets such as enzymes and receptors. The integration of the piperidine ring with the oxadiazole moiety creates a molecule with a complex three-dimensional structure that could be advantageous in drug design.

Recent research has focused on the synthesis and characterization of this compound. One study reported a novel synthetic route involving the condensation of an aldehyde with an amine derivative containing the oxadiazole group. This method not only simplifies the synthesis process but also improves the yield and purity of the final product. The compound has been characterized using advanced spectroscopic techniques such as NMR and mass spectrometry, confirming its molecular structure and purity.

In terms of applications, 1-{4-[5-(trifluoromethyl)-1,3,4-oxadiazol-2-yl]piperidin-1-yl}ethan-1-one has shown promise in several areas. For instance, it has been evaluated as a potential candidate for anti-inflammatory drugs due to its ability to inhibit certain inflammatory pathways. Additionally, its electronic properties make it a suitable candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and field-effect transistors (FETs). Initial studies have demonstrated that this compound can act as an efficient charge transport material in organic electronic devices.

The trifluoromethyl group attached to the oxadiazole ring contributes significantly to the compound's stability and reactivity. Trifluoromethyl groups are known for their electron-withdrawing effects, which can enhance the electrophilic character of adjacent atoms. This property makes 1-{4-[5-(trifluoromethyl)-1,3,4-Oxadiazol-2-Yl]Piperidin-Yl}Ethanone a valuable precursor for synthesizing more complex molecules with tailored functionalities.

Furthermore, this compound has been explored for its potential use in agrochemicals. Its ability to interact with specific enzymes involved in plant growth regulation suggests that it could be developed into a plant growth regulator or an herbicide. Preliminary experiments have shown that it can modulate key biochemical pathways in plants without causing significant toxicity to non-target organisms.

In conclusion, 1-{4-[5-(trifluoromethyl)-1,3,4-Oxadiazol-Yl]Piperidin-Yl}Ethanone is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure combines the advantages of both piperidine and oxadiazole moieties while incorporating functional groups that enhance its chemical reactivity and biological activity. As research continues to uncover new properties and applications of this compound, it is expected to play an increasingly important role in both academic research and industrial development.